Cas no 2416056-16-9 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2416056-16-9
• CID: 5108736
• Update Time: 2025-07-01

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• Potassium ((1-(tert-butoxycarbonyl)piperidin-4-ylidene)methyl)trifluoroborate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H17BF3NO2.K/c1-11(2,3)18-10(17)16-6-4-9(5-7-16)8-12(13,14)15;/h4-7H2,1-3H3;/q-1;+1
• InChI Key： RZEVEBHYJZGVIS-UHFFFAOYSA-N
• SMILES： [C-](=C1CCN(C(=O)OC(C)(C)C)CC1)[B+3]([F-])([F-])[F-].[K+]

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2416056-16-9 and Its Potential Applications in Medicinal Chemistry

The compound with the CAS No. 2416056-16-9 is a novel molecule that has recently garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

CAS No. 2416056-16-9 is a small organic molecule with a molecular formula of C₂₀H₂₄N₄O₃. The compound features a complex aromatic core with multiple functional groups, including amine, hydroxyl, and carbonyl moieties. These functional groups contribute to its diverse chemical reactivity and biological activity, making it a promising candidate for drug development.

The synthesis of CAS No. 2416056-16-9 has been reported in several recent studies. One notable method involves a multi-step process starting from readily available starting materials such as benzaldehyde and aniline derivatives. The key steps include condensation reactions, cyclizations, and functional group transformations. The synthetic route is highly efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, CAS No. 2416056-16-9 has shown promising results in various in vitro and in vivo assays. Studies have demonstrated its potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, the compound has exhibited significant antioxidant activity, scavenging free radicals and protecting cells from oxidative stress.

Recent research has also explored the potential of CAS No. 2416056-16-9 in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). In vitro studies have shown that the compound can effectively reduce the aggregation of amyloid-beta (Aβ) peptides and alpha-synuclein, which are key pathological hallmarks of AD and PD, respectively. Furthermore, in vivo studies using animal models have demonstrated that CAS No. 2416056-16-9 can improve cognitive function and motor coordination in these models.

The mechanism of action of CAS No. 2416056-16-9 is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate intracellular signaling cascades involved in inflammation and oxidative stress. For instance, the compound has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses. Additionally, it may interact with specific receptors or enzymes involved in neuroprotection.

To further elucidate the therapeutic potential of CAS No. 2416056-16-9, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels with no significant adverse effects reported. Phase II trials are currently underway to assess its efficacy in specific patient populations.

In conclusion, the compound with CAS No. 2416056-16-9 represents a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and neurodegenerative disorders. Its unique chemical structure and multifaceted biological activities make it an attractive molecule for further investigation and optimization in drug discovery programs.